2-((3-(Dimethylamino)propyl)amino)-4-oxo-4-((4-phenoxyphenyl)amino)butanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((3-(Dimethylamino)propyl)amino)-4-oxo-4-((4-phenoxyphenyl)amino)butanoic acid, also known as DPhPD, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Crystallization Behavior and Polymorphic Studies
Studies have explored the crystallization behavior of compounds with similar structural motifs, particularly focusing on polymorphic forms, which are crucial for understanding the solid-state properties and stability of pharmaceuticals. For instance, the crystallization behavior of polymorphic mixtures of MPPO, a compound with a similar structural framework, was examined to understand the operating conditions under which desired compositions of polymorphs were produced. This research can provide insights into the manufacturing processes of drugs with complex crystalline structures (Nakata, Kiyosawa, Kagara, & Matsuoka, 2009).
Renewable Building Blocks for Material Science
Research into renewable building blocks for material science applications has led to the exploration of phenolic compounds as alternatives for the development of polymers. For example, phloretic acid, a naturally occurring phenolic compound, has been explored for enhancing the reactivity of molecules towards benzoxazine ring formation, presenting a sustainable alternative to traditional phenol-based reactions. This approach can pave the way for a wide range of applications in material science, showcasing the versatility of phenolic compounds in creating environmentally friendly materials (Trejo-Machin, Verge, Puchot, & Quintana, 2017).
Synthesis and Applications in Peptide Chemistry
The synthesis and application of similar compounds in peptide chemistry have been explored, particularly for the construction of peptides from α-hydroxy carboxylic acids. This research highlights the potential of these compounds in the synthesis of cyclic depsipeptides, which are of interest due to their diverse biological activities and applications in drug development (Obrecht & Heimgartner, 1987).
Electrochemical Synthesis and Functionalization
Electrochemical methods have been employed to synthesize and functionalize compounds with similar structural frameworks, enabling the development of new materials and chemical entities. For example, the electrochemical fluorination of (N,N-dialkylamino)alcohols has been studied, showcasing the potential of electrochemical methods in introducing fluorine atoms into complex organic molecules. This research is significant for the synthesis of fluorinated compounds, which are valuable in pharmaceuticals and agrochemicals (Takashi, Fukaya, Hayashi, Ono, Nishida, Soloshonok, & Kunio, 1999).
properties
IUPAC Name |
2-[3-(dimethylamino)propylamino]-4-oxo-4-(4-phenoxyanilino)butanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O4/c1-24(2)14-6-13-22-19(21(26)27)15-20(25)23-16-9-11-18(12-10-16)28-17-7-4-3-5-8-17/h3-5,7-12,19,22H,6,13-15H2,1-2H3,(H,23,25)(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIHJKKLTYAJZEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCNC(CC(=O)NC1=CC=C(C=C1)OC2=CC=CC=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.